Cas no 167693-62-1 ((S)-2-(2-(diphenylphosphino)phenyl)-4-isobutyl-4,5- dihydrooxazole)
167693-62-1 structure
Product Name:(S)-2-(2-(diphenylphosphino)phenyl)-4-isobutyl-4,5- dihydrooxazole
(S)-2-(2-(diphenylphosphino)phenyl)-4-isobutyl-4,5- dihydrooxazole Chemical and Physical Properties
Names and Identifiers
-
- Oxazole,2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-(2-methylpropyl)-, (S)-
- (S)-2-(2-(diphenylphosphino)phenyl)-4-isobutyl-4,5- dihydrooxazole
- Oxazole, 2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-(2-methylpropyl)-, (4S)-
- (S)-2-(2-(Diphenylphosphanyl)phenyl)-4-isobutyl-4,5-dihydrooxazole
- (S)-iBu-Phox
- SCHEMBL3955779
- (4S)-2-[2-(diphenylphosphanyl)phenyl]-4-(2-methylpropyl)-4,5-dihydro-1,3-oxazole
- 167693-62-1
- E74903
- [2-[(4S)-4-(2-methylpropyl)-4,5-dihydro-1,3-oxazol-2-yl]phenyl]-diphenylphosphane
- CS-0110210
-
- Inchi: 1S/C25H26NOP/c1-19(2)17-20-18-27-25(26-20)23-15-9-10-16-24(23)28(21-11-5-3-6-12-21)22-13-7-4-8-14-22/h3-16,19-20H,17-18H2,1-2H3/t20-/m0/s1
- InChI Key: OQSVWOIMWXPDER-FQEVSTJZSA-N
- SMILES: O1C[C@H](CC(C)C)N=C1C1=CC=CC=C1P(C1=CC=CC=C1)C1=CC=CC=C1
Computed Properties
- Exact Mass: 387.175201451g/mol
- Monoisotopic Mass: 387.175201451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 21.6Ų
(S)-2-(2-(diphenylphosphino)phenyl)-4-isobutyl-4,5- dihydrooxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YX929-50mg |
(S)-2-(2-(diphenylphosphino)phenyl)-4-isobutyl-4,5- dihydrooxazole |
167693-62-1 | 98+% | 50mg |
533.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YX929-200mg |
(S)-2-(2-(diphenylphosphino)phenyl)-4-isobutyl-4,5- dihydrooxazole |
167693-62-1 | 98+% | 200mg |
1650.0CNY | 2021-07-17 | |
| ChemScence | CS-0110210-100mg |
(S)-2-(2-(Diphenylphosphanyl)phenyl)-4-isobutyl-4,5-dihydrooxazole |
167693-62-1 | 100mg |
$122.0 | 2022-04-27 | ||
| ChemScence | CS-0110210-250mg |
(S)-2-(2-(Diphenylphosphanyl)phenyl)-4-isobutyl-4,5-dihydrooxazole |
167693-62-1 | 250mg |
$245.0 | 2022-04-27 | ||
| ChemScence | CS-0110210-1g |
(S)-2-(2-(Diphenylphosphanyl)phenyl)-4-isobutyl-4,5-dihydrooxazole |
167693-62-1 | 1g |
$803.0 | 2022-04-27 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | E029598-100mg |
167693-62-1 | 97% | 100mg |
¥693.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | E029598-250mg |
167693-62-1 | 97% | 250mg |
¥1465.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | E029598-1g |
167693-62-1 | 97% | 1g |
¥4534.00 | 2023-09-15 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1180850-50mg |
(S)-iBu-Phox |
167693-62-1 | 98% | 50mg |
¥627.00 | 2025-07-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1180850-100mg |
(S)-iBu-Phox |
167693-62-1 | 98% | 100mg |
¥1001.00 | 2025-07-04 |
(S)-2-(2-(diphenylphosphino)phenyl)-4-isobutyl-4,5- dihydrooxazole Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
167693-62-1 ((S)-2-(2-(diphenylphosphino)phenyl)-4-isobutyl-4,5- dihydrooxazole) Related Products
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- 148461-14-7((S)-iPr-PHOX)
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- 642491-11-0((4S,4'S)-2,2'-((Phenylphosphanediyl)bis(2,1-phenylene))bis(4-(tert-butyl)-4,5-dihydrooxazole))
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